Cas no 77517-67-0 (Octane, 2-fluoro-1-iodo-)

Octane, 2-fluoro-1-iodo- structure
Octane, 2-fluoro-1-iodo- structure
Product name:Octane, 2-fluoro-1-iodo-
CAS No:77517-67-0
MF:C8H16FI
MW:258.115518569946
CID:535928
PubChem ID:12669342

Octane, 2-fluoro-1-iodo- Chemical and Physical Properties

Names and Identifiers

    • Octane, 2-fluoro-1-iodo-
    • 2-fluoro-1-iodooctane
    • DTXSID50506300
    • 77517-67-0
    • 2-fluoro-1-iodo-octane
    • SCHEMBL22660970
    • Inchi: InChI=1S/C8H16FI/c1-2-3-4-5-6-8(9)7-10/h8H,2-7H2,1H3
    • InChI Key: LRORGTWMRBHPAR-UHFFFAOYSA-N
    • SMILES: CCCCCCC(CI)F

Computed Properties

  • Exact Mass: 258.02768
  • Monoisotopic Mass: 258.02808g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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